Cas no 1803857-91-1 (3-(3-Chloropropyl)-5-methylaniline)

• Product Name: 3-(3-Chloropropyl)-5-methylaniline
• CAS No: 1803857-91-1
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5005276
• Update Time: 2025-11-06

3-(3-Chloropropyl)-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-5-methylaniline

• Inchi： 1S/C10H14ClN/c1-8-5-9(3-2-4-11)7-10(12)6-8/h5-7H,2-4,12H2,1H3
• InChI Key： ZZODQDBRNUQZFZ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=C(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 3-(3-Chloropropyl)-5-methylaniline

Introduction to 3-(3-Chloropropyl)-5-methylaniline (CAS No. 1803857-91-1)

3-(3-Chloropropyl)-5-methylaniline, identified by its CAS number 1803857-91-1, is a significant compound in the realm of chemical and pharmaceutical research. This aromatic amine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The compound's molecular structure, featuring a chloropropyl group and a methyl substituent on an aniline backbone, makes it a versatile intermediate in synthetic chemistry.

The synthesis of 3-(3-Chloropropyl)-5-methylaniline involves meticulous chemical transformations that highlight the compound's reactivity and utility. The chloropropyl moiety, in particular, introduces a degree of electrophilicity that can be exploited in various coupling reactions, while the methyl group enhances steric hindrance, influencing the compound's interaction with biological targets. These features have positioned it as a candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic amines due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as antimicrobial, anti-inflammatory, and even anticancer effects. The presence of both chloro and methyl groups in 3-(3-Chloropropyl)-5-methylaniline suggests potential for modulating these activities through structural optimization.

One of the most compelling aspects of 3-(3-Chloropropyl)-5-methylaniline is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the chloropropyl position can lead to compounds with improved solubility or target specificity, while alterations at the aniline ring can fine-tune electronic properties for better binding affinity.

The latest advancements in computational chemistry have further facilitated the exploration of 3-(3-Chloropropyl)-5-methylaniline. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict and validate potential therapeutic applications. These simulations have been instrumental in guiding synthetic strategies and optimizing lead compounds for clinical trials.

In addition to its pharmaceutical applications, 3-(3-Chloropropyl)-5-methylaniline has shown promise in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials. The ability to fine-tune its structure allows for the development of materials with tailored optoelectronic characteristics, which could revolutionize technologies such as flexible electronics and photovoltaic devices.

The environmental impact of synthesizing and utilizing 3-(3-Chloropropyl)-5-methylaniline is also a critical consideration. Modern synthetic methods emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Techniques such as catalytic hydrogenation and solvent-free reactions have been explored to make the production process more sustainable. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

The future prospects for 3-(3-Chloropropyl)-5-methylaniline are vast and multifaceted. Ongoing research continues to uncover new applications and refine existing ones. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Whether in drug discovery or advanced materials, 3-(3-Chloropropyl)-5-methylaniline stands as a testament to the power of chemical innovation.